Cas no 97404-07-4 (Glycine,N-(1-oxo-9-octadecen-1-yl)-)
97404-07-4 structure
Product Name:Glycine,N-(1-oxo-9-octadecen-1-yl)-
CAS No:97404-07-4
MF:C20H37NO3
MW:339.512686491013
CID:808947
PubChem ID:6366615
Update Time:2025-04-19
Glycine,N-(1-oxo-9-octadecen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-(1-oxo-9-octadecen-1-yl)-
- N-(1-oxo-9-octadecenyl)glycine
- EINECS 306-770-7
- SCHEMBL261603
- SCHEMBL18091138
- 97404-07-4
-
- Inchi: 1S/C20H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(22)21-18-20(23)24/h9-10H,2-8,11-18H2,1H3,(H,21,22)(H,23,24)/b10-9+
- InChI Key: HPFXACZRFJDURI-MDZDMXLPSA-N
- SMILES: O=C(CCCCCCC/C=C/CCCCCCCC)NCC(=O)O
Computed Properties
- Exact Mass: 339.277344
- Monoisotopic Mass: 339.277344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: 6.6
Experimental Properties
- Density: 0.962
- Boiling Point: 525.6°Cat760mmHg
- Flash Point: 271.7°C
- Refractive Index: 1.478
Glycine,N-(1-oxo-9-octadecen-1-yl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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